Cas no 31084-59-0 (3-chloro-N-(propan-2-yl)aniline)

• Product Name: 3-chloro-N-(propan-2-yl)aniline
• CAS No: 31084-59-0
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 858710
• PubChem ID: 14555377
• Update Time: 2024-10-30

3-chloro-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl-3-chloroaniline
• 3-chloro-N-(propan-2-yl)aniline
• EN300-164200
• C78133
• 3-Chloro-N-isopropylaniline
• 3-chloro-N-propan-2-ylaniline
• SCHEMBL631531
• 31084-59-0
• AKOS000235456
• CS-0274525

• Inchi： 1S/C9H12ClN/c1-7(2)11-9-5-3-4-8(10)6-9/h3-7,11H,1-2H3
• InChI Key： AXUHIMZWGIXEDM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C)C

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines